Cas no 27749-07-1 (3,3,5-Trimethyl-5-vinylcyclohexanone)

• Product Name: 3,3,5-Trimethyl-5-vinylcyclohexanone
• CAS No: 27749-07-1
• MF: C₁₁H₁₈O
• MW: 166.260023593903
• CID: 2930019
• Update Time: 2023-08-10

3,3,5-Trimethyl-5-vinylcyclohexanone Chemical and Physical Properties

Names and Identifiers

• 3-ethenyl-3,5,5-trimethylcyclohexan-1-one
• 3,3,5-Trimethyl-5-vinylcyclohexanone
• 3,5,5-trimethyl-3-vinylcyclohexanone
• 3,3,5-Trimethyl-5-vinylcyclohexanone #
• 1-Cyclohexanone, 3,5,5-trimethyl-3-vinyl-

• Inchi： 1S/C11H18O/c1-5-11(4)7-9(12)6-10(2,3)8-11/h5H,1,6-8H2,2-4H3
• InChI Key： AZSYSENNSFSBSP-UHFFFAOYSA-N
• SMILES： O=C1CC(C=C)(C)CC(C)(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 215
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1